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Compound of Interest

Compound Name:
N-Hydroxy-1,3-dimethyl-1H-

pyrazole-5-carboxamide

CAS No.: 136679-06-6

Cat. No.: B593136

Get Quote

Introduction: The Emergence of Pyrazole Scaffolds
in Oncology
The pyrazole nucleus, a five-membered heterocyclic ring, has become a privileged scaffold in

medicinal chemistry, giving rise to a new generation of targeted anticancer agents.[1][2][3]

Among these, N-hydroxy-pyrazole-carboxamide derivatives have garnered significant attention

for their potential as potent inhibitors of histone deacetylases (HDACs), a class of enzymes

central to epigenetic regulation.[4][5][6] Dysregulation of HDAC activity is a hallmark of many

cancers, leading to aberrant gene expression and the promotion of tumorigenesis.[4][5] By

targeting these enzymes, N-hydroxy-pyrazole-carboxamides can restore normal patterns of

gene transcription, inducing cell cycle arrest, differentiation, and apoptosis in malignant cells.

This document provides a comprehensive guide for researchers on the application of this

promising class of compounds in anticancer research, detailing their mechanism of action,

synthesis, and key experimental protocols for their evaluation.
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Mechanism of Action: HDAC Inhibition and
Downstream Cellular Effects
The primary anticancer mechanism of N-hydroxy-pyrazole-carboxamide derivatives lies in their

ability to inhibit HDAC enzymes.[4][5][7] These compounds typically feature a pharmacophore

model consisting of a pyrazole ring as a surface recognition motif, a linker group, and a

hydroxamic acid moiety that acts as a zinc-binding group (ZBG).[4][5] The hydroxamic acid

chelates the zinc ion in the active site of HDACs, effectively blocking their enzymatic activity.

Inhibition of HDACs leads to an accumulation of acetylated histones, resulting in a more

relaxed chromatin structure. This "euchromatin" state allows for the transcription of previously

silenced tumor suppressor genes. The downstream consequences of HDAC inhibition are

multifaceted and include:

Cell Cycle Arrest: Upregulation of cell cycle inhibitors, such as p21, leading to arrest at the

G1/S or G2/M phase.

Apoptosis Induction: Increased expression of pro-apoptotic proteins like Bax and reduced

expression of anti-apoptotic proteins like Bcl-2.

Inhibition of Angiogenesis: Downregulation of factors that promote the formation of new

blood vessels, such as VEGF.

Modulation of Other Kinase Pathways: Beyond HDACs, some pyrazole derivatives have

been shown to inhibit other key cancer-related kinases like c-Met, JAK1, and EGFR,

highlighting their potential for multi-targeted therapy.[1][2]

Signaling Pathway of N-Hydroxy-Pyrazole-Carboxamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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